Cas no 850915-92-3 (3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 850915-92-3
• MF: C₁₉H₁₄BrFN₂OS₂
• MW: 449.359664440155
• CID: 6277303
• PubChem ID: 2155480
• Update Time: 2025-06-08

3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• F0579-0765
• AKOS024585167
• 850915-92-3
• 3-(4-bromophenyl)-2-((3-fluorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• 3-(4-bromophenyl)-2-[(3-fluorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• 3-(4-bromophenyl)-2-{[(3-fluorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H14BrFN2OS2/c20-13-4-6-15(7-5-13)23-18(24)17-16(8-9-25-17)22-19(23)26-11-12-2-1-3-14(21)10-12/h1-7,10H,8-9,11H2
• InChI Key： MSAUIGKCFKMPFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NC2=C(C1=O)SCC2)SCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 447.97150g/mol
• Monoisotopic Mass: 447.97150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.3Ų

Additional information on 3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Introduction to 3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 850915-92-3)

The compound 3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS number 850915-92-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines the structural features of thienopyrimidinones with halogenated and sulfanyl substituents, making it a promising candidate for further exploration in medicinal chemistry and drug discovery.

Thienopyrimidinone derivatives have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a 4-bromophenyl group and a (3-fluorophenyl)methylsulfanyl moiety in this compound introduces unique electronic and steric properties that can modulate its interactions with biological targets. These features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical cellular pathways.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug development. The bromo and fluoro substituents in this molecule enhance its lipophilicity and metabolic stability, which are crucial factors for optimizing pharmacokinetic profiles. Additionally, the sulfanyl group contributes to hydrogen bonding capabilities, potentially improving binding affinity to protein targets. Such structural attributes make this compound an intriguing subject for further investigation.

In the realm of medicinal chemistry, the scaffold of thieno[3,2-d]pyrimidinones is known for its versatility in generating bioactive molecules. The pyrimidine core is a privileged structure frequently found in approved drugs, exhibiting activities ranging from antiviral to anticancer effects. By incorporating fluorine and bromine atoms into this framework, researchers aim to fine-tune the compound's pharmacological properties, enhancing its selectivity and efficacy.

Current research trends indicate that multivariate substitution strategies are key to developing novel therapeutics with improved pharmacological profiles. The combination of 4-bromophenyl, (3-fluorophenyl)methylsulfanyl, and the thienopyrimidinone core in 3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one exemplifies this approach. Such modifications allow for precise tuning of electronic distributions and steric hindrance, which are essential for achieving high binding affinity and selectivity against biological targets.

Moreover, computational modeling and virtual screening have become indispensable tools in modern drug discovery. These methodologies enable researchers to predict the binding modes and interactions of small molecules with target proteins before experimental validation. The structural complexity of 3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one makes it an ideal candidate for such studies, providing insights into its potential mechanisms of action.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the desired heterocyclic core. The introduction of halogen atoms and sulfanyl groups necessitates precise control over reaction conditions to avoid unwanted side products.

In conclusion, 3-(4-bromophenyl)-2-{(3-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 850915-92-3) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for further exploration in drug discovery programs targeting various therapeutic areas. Continued investigation into this molecule holds promise for the development of novel therapeutic agents with improved efficacy and selectivity.